
Application Notes and Protocols for Ulexite in
Ceramic Glaze Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ulexite

Cat. No.: B576465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of ulexite as a

fluxing agent in ceramic glaze formulations. The information compiled from various scientific

and technical sources is intended to guide researchers in leveraging the unique properties of

this boron-containing mineral for the development of specialized glazes. Detailed experimental

protocols, quantitative data, and visual representations of chemical pathways and workflows

are presented to facilitate reproducible and informed research.

Introduction to Ulexite in Ceramic Glazes
Ulexite, a hydrated sodium calcium borate mineral with the chemical formula NaCaB₅O₉·8H₂O,

is a significant raw material in the ceramics industry, primarily valued as a source of insoluble

boron trioxide (B₂O₃).[1][2][3] Boron is a powerful flux, particularly effective in low to mid-fire

temperature ranges (approximately Cone 06 to Cone 6), where it promotes the melting of the

primary glass-former, silica (SiO₂).[2][4] Ulexite is often compared to colemanite, another

natural source of boron, but it also introduces sodium oxide (Na₂O) into the glaze, contributing

to its fluxing action.[4]

Historically, ulexite was a component of the now largely unavailable Gerstley Borate, a popular

flux in pottery glazes.[2][5] Understanding the properties and behavior of ulexite is therefore

crucial for reformulating historical recipes and developing new, stable glazes. One of the key

characteristics of ulexite is its high Loss on Ignition (LOI), which can lead to the formation of

bubbles in the glaze if not properly managed through firing schedules.[2]
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Physicochemical Properties and Effects on Glazes
The incorporation of ulexite into a ceramic glaze formulation has several notable effects on the

final product:

Fluxing Action: Ulexite is a potent flux, lowering the melting temperature of the glaze and

allowing for the development of glossy, transparent surfaces at lower firing temperatures.[2]

Surface Finish: It can contribute to a smooth, ultra-glossy finish.[2]

Crazing Resistance: Due to the low thermal expansion of boron, ulexite can be used to

formulate glazes with a lower coefficient of thermal expansion (CTE), which helps to prevent

crazing (the formation of a network of fine cracks on the glaze surface).[6]

Color Development: The presence of boron can influence the development of certain colors

in glazes. For instance, it can contribute to the formation of "boron blue" clouding under

specific conditions.[2][7]

Gassing and Bubbles: The decomposition of ulexite during firing releases a significant

amount of water vapor, which can result in bubbles being trapped in the glaze if the firing

schedule is not optimized. A drop-and-hold firing schedule can help to mitigate this issue.[2]

Quantitative Data on Ulexite in Glaze Formulations
The following tables summarize the chemical composition of ulexite and its impact on the

thermal properties of a transparent wall tile frit.

Table 1: Typical Chemical Composition of Ulexite
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Oxide Theoretical Ulexite (wt%) Turkish Ulexite (wt%)

Na₂O 7.65 5.80

CaO 13.84 19.70

B₂O₃ 42.95 33.20

Al₂O₃ - 0.20

SiO₂ - 5.20

MgO - 2.00

LOI 35.55 33.90

Data sourced from Digitalfire.

Table 2: Effect of Ulexite on the Thermal Properties of a
Transparent Frit

Ulexite
Content
(wt%)

Sintering
Start (°C)

Melting
Start (°C)

Half-Sphere
Temp (°C)

Flow Temp
(°C)

CTE (x10⁻⁷/
°C)

0 750 850 950 1050 65.2

3.0 730 830 930 1030 66.8

6.5 710 810 910 1010 68.1

11.5 690 790 890 990 70.3

Adapted from "Thermal Behavior of Transparent Wall Tile Glazes Containing Ulexite".[8]

Experimental Protocols
Glaze Preparation from Raw Materials
This protocol outlines the standard procedure for preparing a ceramic glaze from dry, raw

materials, including ulexite.
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Materials and Equipment:

Dry glaze ingredients (ulexite, silica, kaolin, feldspar, etc.)

Digital scale (accurate to 0.1 g)

Mixing containers

Water

Sieve (80-100 mesh)

Stirring utensils (whisk, spatula)

Personal Protective Equipment (PPE): dust mask, safety glasses, gloves

Procedure:

Weighing: Accurately weigh all dry ingredients according to the glaze recipe.

Initial Mixing: Place the weighed dry ingredients into a clean, dry container and mix them

thoroughly in their dry state.

Adding Water: Gradually add water to the dry mix while stirring continuously. The amount of

water will vary depending on the desired specific gravity and application method. A good

starting point is a 1:1 ratio by weight of dry material to water.

Sieving: Pass the wet glaze slurry through an 80 or 100-mesh sieve at least twice to ensure

a homogenous mixture and to break down any clumps of material. This step is critical for a

smooth, defect-free fired surface.

Viscosity Adjustment: Adjust the water content to achieve the desired viscosity for the

intended application method (dipping, brushing, or spraying).

Aging (Optional): Some glazes benefit from being left to sit for a period (a few hours to

overnight) to allow for complete hydration of the materials. Remix thoroughly before use.

Glaze Application
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The following are common methods for applying the prepared glaze to bisque-fired ceramic

ware.

Dipping: The bisque-fired piece is fully immersed in the glaze slurry for a short period

(typically 2-5 seconds). This method provides an even coat.

Pouring: Glaze is poured over the surface of the ware. This is useful for the interior of

vessels.

Brushing: The glaze is applied with a soft brush in multiple, thin, even coats. This method

allows for more control and decorative effects.

Spraying: The glaze is atomized and sprayed onto the ware. This technique is ideal for

achieving thin, even coats but requires specialized equipment and a spray booth.

Firing Protocol
The firing schedule is critical for achieving the desired glaze properties and minimizing defects

such as bubbles, especially when using raw materials with a high LOI like ulexite. A "drop-and-

hold" schedule is often recommended.

Example Firing Schedule (Cone 04):

Ramp 1: 100°C/hour to 600°C (slow initial heating to allow for water and carbon burnout).

Ramp 2: 150°C/hour to 1000°C.

Ramp 3: 60°C/hour to 1060°C (top temperature for Cone 04).

Hold (Soak): Hold at 1060°C for 10-20 minutes to allow the glaze to mature.

Drop and Hold: Cool the kiln as fast as possible to 980°C and hold for 30-60 minutes. This

allows bubbles to heal over.

Cool: Allow the kiln to cool naturally to room temperature.

Visualizing Chemical Pathways and Workflows
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Experimental Workflow for Ulexite Glaze Development

Glaze Preparation
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Click to download full resolution via product page

Caption: Workflow for developing and testing ceramic glazes containing ulexite.
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Chemical Reaction Pathway of Ulexite in a Silicate Glaze
Melt
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Caption: Simplified chemical pathway of ulexite during the firing of a ceramic glaze.
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Conclusion
Ulexite is a valuable and versatile raw material for the formulation of ceramic glazes,

particularly in the low to mid-fire range. Its potent fluxing action, ability to produce glossy and

transparent surfaces, and its influence on the thermal expansion of glazes make it a subject of

interest for ceramic researchers. However, its high LOI requires careful consideration in the

development of firing schedules to avoid defects. The protocols and data presented in these

notes provide a foundation for the systematic investigation and application of ulexite in the

creation of novel and functional ceramic glazes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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